7-[(2,5-dimethylphenyl)methyl]-8-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(2,5-dimethylphenyl)methyl]-8-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C26H30N6O4/c1-17-7-8-18(2)19(14-17)15-32-21(27-23-22(32)25(34)29(4)26(35)28(23)3)16-30-9-11-31(12-10-30)24(33)20-6-5-13-36-20/h5-8,13-14H,9-12,15-16H2,1-4H3
• InChI Key: JKSDPXTUYMTMCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=NC3=C2C(=O)N(C(=O)N3C)C)CN4CCN(CC4)C(=O)C5=CC=CO5
• Molecular Formula: C26H30N6O4
• Molecular Weight: 490.6 g/mol
• CAS No.: 851939-13-4

Description

This compound is a purine-2,6-dione derivative featuring a 2,5-dimethylbenzyl group at the 7-position and a 4-(furan-2-carbonyl)piperazinylmethyl moiety at the 8-position. The structural complexity of this molecule suggests its design targets specific biological pathways, likely involving purine-binding enzymes or receptors. The 2,5-dimethylphenyl group introduces lipophilic character, while the piperazinyl-furan substitution may enhance solubility and facilitate interactions with polar binding pockets. This compound’s scaffold aligns with pharmacophores commonly explored in kinase inhibitors or G protein-coupled receptor (GPCR) modulators .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(2,5-dimethylphenyl)methyl]-8-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multiple steps, including the formation of the purine core, the introduction of the piperazine ring, and the attachment of the furan moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis platforms. These methods ensure high yield and purity of the final product.

Chemical Reactions Analysis

Nucleophilic Substitution at the Piperazine Moiety

The piperazine ring in the compound is a reactive site for nucleophilic substitution or acyl transfer due to its electron-rich nitrogen atoms. For example:

• Acylation reactions : The furan-2-carbonyl group attached to piperazine can undergo transacylation with amines or alcohols under basic conditions (e.g., K₂CO₃ in DMF) .

• Alkylation : The methylene bridge (–CH₂–) between the piperazine and purine core may participate in alkylation reactions with electrophiles such as alkyl halides .

Reactivity of the Purine-Dione Core

The purine-dione scaffold exhibits reactivity typical of xanthine derivatives:

• Hydrolysis : Under acidic or basic conditions, the dione carbonyl groups may undergo hydrolysis to form carboxylic acid derivatives, though steric hindrance from methyl groups likely slows this process .

• Oxidation : The tetrahydro-1H-purine ring is susceptible to oxidation, potentially forming fully aromatic purine derivatives .

Furan Ring Reactivity

The furan-2-carbonyl group contributes to the following reactions:

• Electrophilic aromatic substitution : The furan ring can undergo nitration or sulfonation at the 5-position, though steric effects from the adjacent carbonyl group may limit reactivity .

• Diels-Alder reactions : The conjugated diene system in furan could participate in cycloaddition reactions with dienophiles like maleic anhydride .

Table 1: Comparative Bioactivity of Analogous Compounds

Compound Class	Target Pathway	IC₅₀ (nM)	Key Interactions	Source
Pyrazolo-pyrimidine derivatives	MCF-7 (breast cancer)	49–62	H-bonding with Leu83, hydrophobic interactions
Purine-piperazine conjugates	Kinase inhibition	50–100	Binding to ATP pockets
Furan-carbonyl hybrids	Transthyretin stabilization	1–10	Covalent stabilization

Synthetic Modifications

Key synthetic routes for derivatives include:

• Coupling reactions : Amide bond formation between the purine core and substituted benzyl groups using EDCI/HOBt .

• Mitsunobu reactions : Installation of the piperazine-methyl group via alcohol activation .

Stability and Degradation Pathways

• Photodegradation : The furan ring may undergo photolytic ring-opening under UV light, forming diketone intermediates .

• Thermal decomposition : Above 200°C, the compound degrades into methylamine and furan-2-carboxylic acid derivatives.

Scientific Research Applications

7-[(2,5-dimethylphenyl)methyl]-8-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-[(2,5-dimethylphenyl)methyl]-8-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Table 1. Structural and Property Comparison

Feature	Target Compound	Dichlorobenzyl Analog
7-Position Substituent	2,5-Dimethylbenzyl	2,6-Dichlorobenzyl
8-Position Substituent	4-(Furan-2-carbonyl)piperazinylmethyl	4-(Furan-2-carbonyl)piperazinylmethyl
Core Structure	Purine-2,6-dione	Purine-2,6-dione
Tanimoto Similarity (Morgan)	0.85–0.90	0.85–0.90
Predicted Solubility (mg/mL)	~0.05	~0.03

Table 2. Bioactivity Insights

Metric	Target Compound	Dichlorobenzyl Analog
Kinase Inhibition (IC₅₀)	Not reported	Not reported
Predicted Targets	Kinases, GPCRs	Kinases, Nuclear receptors
ADME Profile	Moderate clearance, high permeability	High clearance, moderate permeability

Biological Activity

The compound 7-[(2,5-dimethylphenyl)methyl]-8-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activities associated with this compound, including its pharmacological effects and mechanisms of action based on diverse research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{21}\text{H}_{28}\text{N}_4\text{O}_3$$

This structure includes a purine base modified with various functional groups that may influence its biological activity.

Research indicates that compounds similar to 7-[(2,5-dimethylphenyl)methyl]-8-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione often interact with specific biological targets such as enzymes and receptors. For instance:

• Cyclooxygenase (COX) Inhibition : Studies have shown that derivatives of similar structures exhibit inhibitory activity against COX enzymes, which are critical in inflammatory processes. The IC50 values for various analogs have demonstrated significant potency in inhibiting COX-II activity .

Biological Activity Overview

The following table summarizes key findings regarding the biological activities of the compound and its analogs:

Activity	Description	Reference
COX-II Inhibition	Exhibits moderate to strong inhibition of COX-II with varying IC50 values.
Antioxidant Properties	Demonstrated ability to scavenge free radicals in vitro.
Anticancer Activity	Potential cytotoxic effects against various cancer cell lines.
Neuroprotective Effects	Shown to protect neuronal cells from oxidative stress-induced apoptosis.

Case Studies and Research Findings

• COX-II Inhibition Study : A study highlighted the inhibitory effects of similar compounds on COX-II with an IC50 value as low as 0.011 μM for some derivatives, indicating a promising anti-inflammatory potential .
• Antioxidant Activity : In vitro assays revealed that the compound exhibits significant antioxidant properties, which may contribute to its neuroprotective effects. This was particularly noted in studies involving oxidative stress models .
• Anticancer Research : Preliminary studies have indicated that the compound could induce apoptosis in certain cancer cell lines through mechanisms involving mitochondrial pathways and caspase activation .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing and purifying this compound?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, such as alkylation, amidation, and cyclization. For purification, column chromatography (using silica gel or reverse-phase matrices) is effective for isolating intermediates and final products. Recrystallization in solvents like ethanol or acetonitrile can further enhance purity. Structural confirmation requires spectroscopic techniques:

• 1H/13C NMR : Assign proton and carbon environments (e.g., distinguishing methyl groups at positions 1 and 3) .
• IR Spectroscopy : Identify carbonyl stretches (e.g., purine-2,6-dione and furan-2-carbonyl groups) .
• HRMS : Validate molecular weight and isotopic patterns .

Q. Which analytical techniques are critical for confirming the compound’s structural integrity and purity?

• Methodological Answer :

• HPLC with UV/Vis Detection : Quantify purity using a C18 column and gradient elution (e.g., methanol/water with 0.1% trifluoroacetic acid). Adjust mobile phase pH to 4.6 for optimal peak resolution .
• Thermogravimetric Analysis (TGA) : Assess thermal stability and solvent residues.
• Elemental Analysis : Verify stoichiometry of C, H, N, and O to confirm synthetic accuracy .

Advanced Research Questions

Q. How can computational modeling tools like COMSOL Multiphysics optimize reaction conditions for this compound?

• Methodological Answer :

• Reactor Simulation : Model heat/mass transfer in batch reactors to identify temperature or mixing inefficiencies. For example, simulate exothermic reactions to prevent thermal degradation .
• AI-Driven Parameter Optimization : Use machine learning to predict optimal molar ratios, solvent systems, or catalyst loads. Real-time adjustments based on intermediate spectroscopic data can enhance yield .

Q. What statistical experimental design approaches are suitable for analyzing reaction parameters in the synthesis?

• Methodological Answer :

• Factorial Design : Systematically vary factors like temperature, reaction time, and reagent stoichiometry. A 2³ factorial design reduces the number of experiments while capturing interaction effects (e.g., temperature × solvent polarity) .
• Response Surface Methodology (RSM) : Optimize non-linear relationships between variables. For example, maximize yield by modeling the curvature of reaction time vs. catalyst concentration .

Q. How can contradictions between computational predictions and experimental data be resolved during development?

• Methodological Answer :

• Sensitivity Analysis : Identify which computational parameters (e.g., solvent dielectric constant in DFT calculations) most affect predictions. Adjust force fields or basis sets to align with experimental NMR chemical shifts or reaction rates .
• High-Throughput Screening : Validate computational hypotheses using microreactor arrays. Test 10–20 reaction conditions in parallel to bridge theory-practice gaps .

Q. What advanced separation technologies improve the scalability of this compound’s synthesis?

• Methodological Answer :

• Membrane Separation : Use nanofiltration membranes to concentrate reaction mixtures or remove low-molecular-weight impurities (e.g., unreacted piperazine derivatives) .
• Simulated Moving Bed Chromatography (SMB) : Achieve continuous purification, particularly for enantiomeric byproducts, using chiral stationary phases .

Data Integration & Validation

Q. How can researchers integrate multi-modal data (e.g., spectroscopic, computational) to refine synthetic pathways?

• Methodological Answer :

• Multivariate Analysis : Use Principal Component Analysis (PCA) to correlate NMR spectral features with reaction yield. For example, PCA might reveal that specific proton environments correlate with higher purity .
• Cheminformatics Platforms : Build a digital twin of the synthesis process using tools like KNIME or Pipeline Pilot. Import DFT-calculated transition states and experimental HPLC data to iteratively refine reaction mechanisms .